Cas no 111686-63-6 (Ethyl 1-oxo-1H-isochromene-3-carboxylate)

Ethyl 1-oxo-1H-isochromene-3-carboxylate structure
111686-63-6 structure
Product Name:Ethyl 1-oxo-1H-isochromene-3-carboxylate
CAS No:111686-63-6
MF:C12H10O4
MW:218.205403804779
CID:1093355
PubChem ID:13777924
Update Time:2025-04-20

Ethyl 1-oxo-1H-isochromene-3-carboxylate Chemical and Physical Properties

Names and Identifiers

    • Ethyl 1-oxo-1H-isochromene-3-carboxylate
    • ethyl 1-oxoisochromene-3-carboxylate
    • Ethyl 1-oxo-1H-2-benzopyran-3-carboxylate
    • Ethyl1-oxo-1H-isochromene-3-carboxylate
    • DTXSID20549143
    • EN300-397838
    • 111686-63-6
    • Inchi: 1S/C12H10O4/c1-2-15-12(14)10-7-8-5-3-4-6-9(8)11(13)16-10/h3-7H,2H2,1H3
    • InChI Key: BCNSMNREEIIXTB-UHFFFAOYSA-N
    • SMILES: O1C(C2C=CC=CC=2C=C1C(=O)OCC)=O

Computed Properties

  • Exact Mass: 218.05790880g/mol
  • Monoisotopic Mass: 218.05790880g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 332
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 52.6Ų

Ethyl 1-oxo-1H-isochromene-3-carboxylate Pricemore >>

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